![molecular formula C22H20N2O3 B609156 2-methoxy-N-(3-(3-methylbenzamido)phenyl)benzamide CAS No. 947914-18-3](/img/structure/B609156.png)
2-methoxy-N-(3-(3-methylbenzamido)phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
While specific synthesis information for “2-methoxy-N-(3-(3-methylbenzamido)phenyl)benzamide” is not available, similar compounds have been synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringCON(C)C(=O)c1ccccc1
. The molecular weight of the compound is 360.413.
Scientific Research Applications
Corrosion Inhibition
N-Phenyl-benzamide derivatives, which include methoxy substituents like in the specified compound, demonstrate significant inhibition efficiency for mild steel acidic corrosion. The presence of the methoxy group enhances inhibition efficiency (Mishra et al., 2018).
Catalytic Decomposition
Benzamide derivatives, when substituted with methoxy groups, are involved in the catalytic decomposition of benzoylthioureas into benzamides under solvent-free conditions. This process is significant in synthetic chemistry (Nahakpam et al., 2015).
Neuroleptic Drugs
The methoxybenzamide structure is a feature in neuroleptic substituted benzamide drugs, showing promise in the development of medications for neurological disorders (van de Waterbeemd & Testa, 1983).
Melanoma Imaging and Therapy
Radioiodinated N-(dialkylaminoalkyl)benzamides, with methoxy groups, show high melanoma uptake and potential in melanoma imaging and therapy (Eisenhut et al., 2000).
Antipsychotic Properties
Studies on benzamides like 2,3-dimethoxy-N-[(1-ethyl-2-pyrrolidinyl)methyl]benzamide show significant antidopaminergic properties, indicating potential applications in antipsychotic medications (Högberg et al., 1990).
Antimicrobial and Antioxidant Activities
Benzamides with methoxy substitutions demonstrate antimicrobial and antioxidant activities, indicating potential in developing new therapeutic agents (Yang et al., 2015).
Poly(ADP-ribose) Synthetase Inhibition
Certain benzamides, particularly those with methoxy substitutions, have shown inhibitory effects on poly(ADP-ribose) synthetase, an enzyme involved in DNA repair processes (Purnell & Whish, 1980).
Safety and Hazards
While specific safety and hazard information for “2-methoxy-N-(3-(3-methylbenzamido)phenyl)benzamide” is not available, similar compounds like N-Methoxy-N-methylbenzamide are classified as combustible liquids. They have a flash point of 235.4 °F (closed cup) and are recommended to be stored locked up .
Mechanism of Action
Target of Action
ML365 is a potent and selective inhibitor of the two-pore domain potassium channel KCNK3/TASK1 . The IC50 values are 4 nM at TASK-1 and 390 nM at TASK-3 . These channels play a crucial role in maintaining the resting membrane potential and cell excitability .
Mode of Action
ML365 acts by blocking the TASK1 channels . It selectively inhibits the TWIK2 channel without affecting TWIK1 or THIK1 channels . This selective inhibition is crucial for its specific therapeutic effects .
Biochemical Pathways
The primary biochemical pathway affected by ML365 involves the NLRP3 inflammasome . The TWIK2 potassium channel mediates potassium efflux, an essential upstream mechanism for ATP-induced NLRP3 inflammasome activation . By inhibiting the TWIK2 channel, ML365 can block ATP-induced NLRP3 inflammasome activation .
Pharmacokinetics
In a preliminary pharmacokinetic study conducted in rats, ML365 showed good absolute oral bioavailability with an F value of 22.49% . This suggests that the compound has favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties, which impact its bioavailability .
Result of Action
The inhibition of the TWIK2 channel by ML365 leads to the blockage of ATP-induced NLRP3 inflammasome activation . This results in the amelioration of inflammation, which is implicated in various chronic diseases . Moreover, pre-administration of ML365 dose-dependently ameliorated LPS-induced endotoxic shock in mice .
Biochemical Analysis
Biochemical Properties
ML365 interacts with the TWIK2 potassium channel, an essential upstream mechanism for ATP-induced NLRP3 inflammasome activation . It has been found to be the most potent TWIK2 channel blocker among known K2P channel modulators .
Cellular Effects
ML365 has been shown to concentration-dependently inhibit ATP-induced NLRP3 inflammasome activation in LPS-primed murine BMDMs . It does not affect nigericin-induced NLRP3, or non-canonical, AIM2 and NLRC4 inflammasomes activation .
Molecular Mechanism
ML365 exerts its effects at the molecular level by blocking the TWIK2 potassium channel . This inhibition impairs the essential upstream mechanism for ATP-induced NLRP3 inflammasome activation .
Temporal Effects in Laboratory Settings
It has been shown to inhibit ATP-induced NLRP3 inflammasome activation in a concentration-dependent manner .
Dosage Effects in Animal Models
In animal models, pre-administration of ML365 has been shown to dose-dependently ameliorate LPS-induced endotoxic shock
Metabolic Pathways
Its role as a blocker of the TWIK2 potassium channel suggests it may interact with pathways involving potassium efflux .
Subcellular Localization
Given its role as a blocker of the TWIK2 potassium channel, it is likely to be localized in the cell membrane where this channel is present .
properties
IUPAC Name |
2-methoxy-N-[3-[(3-methylbenzoyl)amino]phenyl]benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O3/c1-15-7-5-8-16(13-15)21(25)23-17-9-6-10-18(14-17)24-22(26)19-11-3-4-12-20(19)27-2/h3-14H,1-2H3,(H,23,25)(H,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTAJHKSGYJSZBR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC2=CC(=CC=C2)NC(=O)C3=CC=CC=C3OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.